Cas no 77477-56-6 (1,3,4-Thiadiazole, 2-hexyl-5-[4-(pentyloxy)phenyl]-)

• Product Name: 1,3,4-Thiadiazole, 2-hexyl-5-[4-(pentyloxy)phenyl]-
• CAS No: 77477-56-6
• MF: C₁₉H₂₈N₂OS
• MW: 332.503423690796
• CID: 1787732
• Update Time: 2024-11-27

1,3,4-Thiadiazole, 2-hexyl-5-[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-hexyl-5-[4-(pentyloxy)phenyl]-

• Inchi： 1S/C19H28N2OS/c1-3-5-7-8-10-18-20-21-19(23-18)16-11-13-17(14-12-16)22-15-9-6-4-2/h11-14H,3-10,15H2,1-2H3
• InChI Key： LIVXEBKNACAAAD-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OCCCCC)C=C2)=NN=C1CCCCCC

Computed Properties

• Exact Mass: 332.19244

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 460.7±47.0 °C(Predicted)
• PSA: 35.01
• pka: 0.95±0.50(Predicted)